Cas no 58019-67-3 (Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester)
58019-67-3 structure
Product Name:Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester
CAS No:58019-67-3
MF:C9H14O3
MW:170.205663204193
CID:379060
PubChem ID:322777
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester
- ethyl 4-methyl-2-oxocyclopentane-1-carboxylate
- (+-)-4-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
- 2-carboethoxy-4-methyl cyclopentanone
- 4-Methyl-1-oxo-cyclopentancarbonsaeure-2-aethylester
- 4-Methyl-2-carbethoxycyclopentanon
- 4-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
- 4-methyl-2-oxo-cyclopentanecarboxylic acid ethyl ester
- ETHYL 4-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
- NSC280996
- Opt.-inakt. 5-Oxo-3-methyl-cyclopentan-carbonsaeure-(1)-aethyles
- DTXSID10314165
- NSC-280996
- 58019-67-3
- ETHYL4-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
- SCHEMBL11676672
-
- MDL: MFCD24688286
- Inchi: 1S/C9H14O3/c1-3-12-9(11)7-4-6(2)5-8(7)10/h6-7H,3-5H2,1-2H3
- InChI Key: FAXGJONUNBBOKH-UHFFFAOYSA-N
- SMILES: O=C1CC(C)CC1C(=O)OCC
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 1.16470
Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
58019-67-3 (Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk